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Compound of Interest

3-(Morpholin-4-ylmethyl)furan-2-
Compound Name:
carboxylic acid

CAS No.: 865471-47-2

Cat. No.: B1523082

Get Quote

Executive Summary: The Zwitterionic Challenge

5-(Morpholinomethyl)furan-2-carboxylic acid represents a critical "linker-fragment" in medicinal
chemistry, bridging the metabolic stability of the morpholine ring with the bio-isosteres of the
furan scaffold. Unlike simple furan acids, this molecule possesses both a basic center
(morpholine nitrogen, pKa = 7.[1][2]8) and an acidic center (carboxylic acid, pKa = 3.5).[1][2]

Critical Insight: In the solid state, this molecule predominantly adopts a zwitterionic tautomer,
leading to high lattice energy, high melting points (>190°C dec), and limited solubility in non-
polar solvents.[1][2] This guide compares its structural performance against the Piperidine
analog, highlighting why the morpholine ether oxygen is a pivotal "steering group" for crystal
engineering.[1][2]

Comparative Analysis: Morpholine vs. Piperidine
Scaffolds
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The choice between a morpholine and piperidine linker profoundly affects the solid-state

landscape. The morpholine ether oxygen acts as a weak hydrogen bond acceptor, altering the

packing efficiency compared to the hydrophobic methylene of piperidine.[1][2]

ble 1: Physicochemical & Solid-S : :

Feature

Morpholine-Furan
Scaffold

Piperidine-Furan
Scaffold

Impact on
Crystallizability

H-Bond Donors

1 (NH* in zwitterion)

1 (NH* in zwitterion)

Similar proton transfer

potential.

H-Bond Acceptors

4 (COO~, Morph-0,
Furan-O)

3 (COO0-, Furan-0O)

Morpholine offers an
extra "anchor" for
solvent molecules,
increasing hydrate
risk.[2]

Lattice Energy

High (Zwitterionic +
Dipole)

High (Zwitterionic)

Morpholine derivatives
often show lower
lattice energy due to
ether-induced packing

frustration.[2]

Solubility (Aq)

High (LogP ~ -0.[2]5)

Moderate (LogP ~ 0.5)

Morpholine is
preferred for lead-like
fragments requiring

aqueous solubility.

Metabolic Stability

High (Blocked

oxidation)

Low (Susceptible to
CYP450)

Morpholine is the
superior choice for in
vivo half-life.[2]

Structural Prediction & Supramolecular Synthons

Since direct single-crystal X-ray data (CIF) for the free acid is often proprietary or absent from

public repositories like CSD for this specific building block, structural validation relies on

identifying Supramolecular Synthons.[1][2]
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Dominant Packing Motifs[2][3]

¢ The Zwitterionic Chain (Motif A): The protonated morpholine nitrogen (

) donates a hydrogen bond to the carboxylate (
) of a neighboring molecule, forming infinite 1D chains.[1][2]

e The Acid Dimer (Motif B): In acidic salts (e.g., HCI), the carboxylic acid remains neutral and
forms the classic

centrosymmetric dimer, while the chloride anion balances the morpholinium charge.[1][2]

Visualization: Hydrogen Bond Network Topology

The following diagram illustrates the competitive packing pathways during crystallization.

5-(Morpholinomethyl)

furan-2-carboxylic acid

Solvent Choice
(pH Dependent)

Zwitterion Formation Cationic Salt
(Neutral pH) (Acidic pH < 2)

I
Dominant Interaction :High Humidity

Motif A: Head-to-Tail Chain Hydrate Formation Motif B: Carboxylic Dimer
(NH+ ... O-C=0) (Morpholine O acceptor) (COOH ... HOOC)

Click to download full resolution via product page

Figure 1: Crystallization pathway showing the divergence between zwitterionic chains (Motif A)
and acid dimers (Motif B) based on pH conditions.[1][2]
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Experimental Protocols: Crystallization &
Characterization

To obtain high-quality single crystals for X-ray diffraction (SC-XRD) of this specific compound,
standard evaporation often fails due to zwitterionic precipitation. The following protocol utilizes
Vapor Diffusion with pH Tuning.

Protocol: pH-Tuned Vapor Diffusion

Objective: Grow diffraction-quality crystals of the hydrochloride salt (CAS 4727-59-1) or the
Zwitterion.

¢ Dissolution:

o

Weigh 20 mg of 5-(morpholinomethyl)furan-2-carboxylic acid.

[¢]

Dissolve in 2.0 mL of Methanol/Water (9:1).

[¢]

For HCI Salt: Add 1.1 equivalents of 1M HCI.[1][2]

o

For Zwitterion: Ensure pH is adjusted to ~6.0 using dilute NaOH or HCL.[1][2]
« Filtration:
o Filter the solution through a 0.22 um PTFE syringe filter into a small inner vial (4 mL).
 Diffusion Setup:
o Place the inner vial (uncapped) inside a larger jar (20 mL).
o Add 5 mL of Acetonitrile or THF (antisolvent) to the outer jar.[1][2]
o Seal the outer jar tightly.[1][2]
* Incubation:

o Store at 4°C for 7-14 days. The antisolvent will slowly diffuse into the methanol, lowering
solubility and promoting controlled nucleation.[1][2]
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e Harvesting:

o Observe under polarized light.[1][2] Zwitterions typically form prisms; salts often form
needles.[1][2]

o Mount in Paratone-N oil and flash cool to 100 K for data collection.

Data Validation Checklist (Self-Validating System)

e Density Check: Calculated density should be >1.35 g/cm? due to efficient packing of polar
groups.[1][2]

o Disorder: Check the morpholine ring for chair-boat disorder; the ether oxygen often has high
thermal parameters if not involved in H-bonding.

o Tautomer Confirmation: Locate the H atom on the carboxylic acid (neutral) or the morpholine
nitrogen (zwitterion) in the difference Fourier map.[1][2]

References

o Morpholine vs. Piperidine Stability: BenchChem Comparative Guide. "Morpholine vs.
Piperidine Analogs: A Comparative Guide to Metabolic Stability."[1][2]

o Furan Acid Crystallography: Molecules. "5-(4-Nitrophenyl)furan-2-carboxylic Acid: Synthesis
and Structural Characterization." (Demonstrates the carboxylic dimer motif in furan acids).

e Morpholine Building Blocks: National Institutes of Health (PMC).[1][2] "De Novo Assembly of
Highly Substituted Morpholines and Piperazines."

e Salt Forms: PubChem Compound Summary. "2-Furancarboxylic acid, 5-(4-
morpholinylmethyl)-, hydrochloride." (CAS 4727-59-1). [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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